Dofequidar, (S)- Dofequidar, (S)-
Brand Name: Vulcanchem
CAS No.: 153653-31-7
VCID: VC21320793
InChI: InChI=1S/C30H31N3O3/c34-25(22-36-28-15-7-14-27-26(28)13-8-16-31-27)21-32-17-19-33(20-18-32)30(35)29(23-9-3-1-4-10-23)24-11-5-2-6-12-24/h1-16,25,29,34H,17-22H2/t25-/m0/s1
SMILES: C1CN(CCN1CC(COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C30H31N3O3
Molecular Weight: 481.6 g/mol

Dofequidar, (S)-

CAS No.: 153653-31-7

Cat. No.: VC21320793

Molecular Formula: C30H31N3O3

Molecular Weight: 481.6 g/mol

* For research use only. Not for human or veterinary use.

Dofequidar, (S)- - 153653-31-7

Specification

CAS No. 153653-31-7
Molecular Formula C30H31N3O3
Molecular Weight 481.6 g/mol
IUPAC Name 1-[4-[(2S)-2-hydroxy-3-quinolin-5-yloxypropyl]piperazin-1-yl]-2,2-diphenylethanone
Standard InChI InChI=1S/C30H31N3O3/c34-25(22-36-28-15-7-14-27-26(28)13-8-16-31-27)21-32-17-19-33(20-18-32)30(35)29(23-9-3-1-4-10-23)24-11-5-2-6-12-24/h1-16,25,29,34H,17-22H2/t25-/m0/s1
Standard InChI Key KLWUUPVJTLHYIM-VWLOTQADSA-N
Isomeric SMILES C1CN(CCN1C[C@@H](COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
SMILES C1CN(CCN1CC(COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
Canonical SMILES C1CN(CCN1CC(COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5

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